Cas no 302804-44-0 (5,6-dimethyl-2-4-(piperidin-1-yl)phenyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione)

• Product Name: 5,6-dimethyl-2-4-(piperidin-1-yl)phenyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione
• CAS No: 302804-44-0
• MF: C₂₁H₂₆N₂O₂
• MW: 338.443345546722
• CID: 6294966
• PubChem ID: 2879441
• Update Time: 2025-06-24

5,6-dimethyl-2-4-(piperidin-1-yl)phenyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5,6-dimethyl-2-4-(piperidin-1-yl)phenyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione
• 302804-44-0
• VU0488917-1
• SR-01000429819
• 5,6-dimethyl-2-(4-(piperidin-1-yl)phenyl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione
• SR-01000429819-1
• CBMicro_039111
• CCG-106199
• 5,6-dimethyl-2-(4-piperidin-1-ylphenyl)-3a,4,7,7a-tetrahydroisoindole-1,3-dione
• BIM-0039225.P001
• AKOS000569310
• F1065-0463
• Oprea1_144040
• AKOS016318611
• 5,6-DIMETHYL-2-(4-PIPERIDINOPHENYL)-3A,4,7,7A-TETRAHYDRO-1H-ISOINDOLE-1,3(2H)-DIONE

• Inchi： 1S/C21H26N2O2/c1-14-12-18-19(13-15(14)2)21(25)23(20(18)24)17-8-6-16(7-9-17)22-10-4-3-5-11-22/h6-9,18-19H,3-5,10-13H2,1-2H3
• InChI Key： YVMKBJWHBSKBQW-UHFFFAOYSA-N
• SMILES： O=C1C2CC(C)=C(C)CC2C(N1C1C=CC(=CC=1)N1CCCCC1)=O

Computed Properties

• Exact Mass: 338.199428076g/mol
• Monoisotopic Mass: 338.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.6Ų

Additional information on 5,6-dimethyl-2-4-(piperidin-1-yl)phenyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione

5,6-dimethyl-2-4-(piperidin-1-yl)phenyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione: A Promising Compound in Medicinal Chemistry

5,6-dimethyl-2-4-(piperidin-1-yl)phenyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione is a synthetic compound with a complex molecular structure that has garnered significant attention in the field of medicinal chemistry. This compound, identified by its CAS number 302804-44-0, represents a unique combination of aromatic and cyclic moieties, which may contribute to its potential therapeutic applications. Recent advancements in pharmaceutical research have highlighted the importance of such compounds in the development of novel therapeutics for various diseases.

The molecular framework of 5,6-dimethyl-2-4-(piperidin-1-yl)phenyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione is characterized by a fused ring system, which includes a benzene ring and a cyclohexane-derived structure. The presence of methyl groups at the 5 and 6 positions, along with the piperidin-1-yl substituent on the phenyl ring, suggests potential interactions with biological targets. These structural features may influence the compound's pharmacokinetic properties and its ability to modulate specific cellular pathways.

Recent studies have focused on the 5,6-dimethyl and piperidin-1-yl moieties as key contributors to the compound's biological activity. For instance, the methyl groups at positions 5 and 6 may enhance the compound's lipophilicity, facilitating its penetration across biological membranes. The piperidin-1-yl group, on the other hand, may serve as a scaffold for further functionalization, allowing for the design of more potent derivatives.

The hexahydro-1H-isoindole-1,3-dione core of 5,6-dimethyl-2-4-(piperidin-1-yl)phenyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione is a critical component of its pharmacological profile. This ring system is known to exhibit various biological activities, including anti-inflammatory and neuroprotective effects. The presence of the dione functional group may contribute to the compound's ability to interact with specific enzymes or receptors, thereby modulating cellular processes.

Emerging research has explored the potential of 5,6-dimethyl-2-4-(piperidin-1-yl)phenyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione in the context of neurodegenerative diseases. Studies suggest that the compound may exert neuroprotective effects by inhibiting the aggregation of pathological proteins, such as amyloid-beta or alpha-synuclein, which are implicated in conditions like Alzheimer's and Parkinson's disease. These findings highlight the compound's potential as a therapeutic agent for neurodegenerative disorders.

Furthermore, the 5,6-dimethyl and hexahydro-1H-isoindole-1,3-dione moieties have been linked to anti-inflammatory properties. Research indicates that the compound may modulate the activity of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key players in chronic inflammatory conditions. This suggests that 5,6-dimethyl-2-4-(piperidin-1-yl)phenyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione could be a valuable candidate for the development of anti-inflammatory therapeutics.

Recent advancements in drug discovery have emphasized the importance of structure-activity relationship (SAR) studies in optimizing the therapeutic potential of compounds like 5,6-dimethyl-2-4-(piperidin-1-yl)phenyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione. Researchers have employed computational modeling and molecular docking techniques to identify potential targets and predict the compound's interactions with biological systems. These approaches have provided insights into the compound's mechanism of action and its potential applications in various therapeutic areas.

One area of particular interest is the compound's potential role in the treatment of metabolic disorders. Studies have suggested that the 5,6-dimethyl and hexahydro-1H-isoindole-1,3-dione moieties may influence metabolic pathways by modulating the activity of enzymes involved in lipid metabolism. This could have implications for the management of conditions such as obesity and type 2 diabetes, where metabolic dysregulation plays a central role.

Additionally, the piperidin-1-yl substituent on the phenyl ring of 5,6-dimethyl-2-4-(piperidin-1-yl)phenyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione may contribute to its ability to interact with G protein-coupled receptors (GPCRs). GPCRs are a diverse family of receptors involved in numerous physiological processes, and their modulation can have significant therapeutic implications. The potential of this compound to interact with specific GPCRs opens new avenues for its application in the treatment of various diseases.

Despite the promising findings, further research is needed to fully understand the therapeutic potential of 5,6-dimethyl-2-4-(piperidin-1-yl)phenyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione. Preclinical studies are currently underway to evaluate its safety, efficacy, and pharmacokinetic properties. These studies will be crucial in determining the compound's suitability for clinical development and its potential impact on patient care.

In conclusion, 5,6-dimethyl-2-4-(piperidin-1-yl)phenyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione represents a promising compound in the field of medicinal chemistry. Its complex molecular structure, characterized by the 5,6-dimethyl, piperidin-1-yl, and hexahydro-1H-isoindole-1,3-dione moieties, suggests potential applications in the treatment of various diseases, including neurodegenerative disorders, inflammatory conditions, and metabolic diseases. Continued research into this compound will be essential in unlocking its full therapeutic potential and advancing the development of novel therapeutics.

5,6-dimethyl-2-4-(piperidin-1-yl)phenyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione is a compound that exemplifies the complexity and innovation in modern drug discovery. Its unique molecular structure and potential biological activities make it a subject of significant interest for researchers in the pharmaceutical industry. As the field of medicinal chemistry continues to evolve, compounds like 5,6-dimethyl-2-4-(piperidin-1-yl)phenyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione may play a pivotal role in the development of new and effective therapies for a wide range of diseases.

Ultimately, the study of 5,6-dimethyl-2-4-(piperidin-1-yl)phenyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione highlights the importance of interdisciplinary research in advancing medical science. By combining insights from chemistry, biology, and pharmacology, researchers can uncover the therapeutic potential of complex compounds and develop innovative treatments that address unmet medical needs. The continued exploration of this compound and its derivatives will undoubtedly contribute to the progress of pharmaceutical research and the improvement of patient outcomes.